Cas no 1174020-52-0 (Tert-Butyl 2-(hydroxymethyl)-1,4-oxazepane-4-carboxylate)

Tert-Butyl 2-(hydroxymethyl)-1,4-oxazepane-4-carboxylate is a versatile heterocyclic compound featuring a seven-membered oxazepane ring with a hydroxymethyl substituent at the 2-position and a tert-butoxycarbonyl (Boc) protecting group at the 4-position. This structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmacologically active molecules. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions, while the hydroxymethyl functionality offers a reactive site for further derivatization. Its well-defined stereochemistry and compatibility with diverse reaction conditions make it suitable for applications in medicinal chemistry and peptide mimetics. The compound is typically handled under inert conditions to preserve its integrity.
Tert-Butyl 2-(hydroxymethyl)-1,4-oxazepane-4-carboxylate structure
1174020-52-0 structure
Product Name:Tert-Butyl 2-(hydroxymethyl)-1,4-oxazepane-4-carboxylate
CAS No:1174020-52-0
MF:C11H21NO4
MW:231.28874373436
MDL:MFCD14585015
CID:1005104
Update Time:2025-05-20

Tert-Butyl 2-(hydroxymethyl)-1,4-oxazepane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 2-(hydroxymethyl)-1,4-oxazepane-4-carboxylate
    • 4-BOC-2-(HYDROXYMETHYL)HOMOMORPHOLI
    • 4-Boc-2-(hydroxymethyl)homomorpholine
    • (S)-tert-Butyl 2-(hydroxymethyl)-1,4-oxazepane-4-carboxylate
    • (R)-tert-Butyl 2-(hydroxymethyl)-1,4-oxazepane-4-carboxylate
    • WBAQNCJUTMXJTK-UHFFFAOYSA-N
    • 4-Boc-1,4-oxazepane-2-methanol
    • 2839AA
    • SY007205
    • ST2407641
    • AB1000908
    • Tert-Butyl 2-(hydroxymethyl)-1,4-oxazepane-4-carboxylate
    • MDL: MFCD14585015
    • Inchi: 1S/C11H21NO4/c1-11(2,3)16-10(14)12-5-4-6-15-9(7-12)8-13/h9,13H,4-8H2,1-3H3
    • InChI Key: WBAQNCJUTMXJTK-UHFFFAOYSA-N
    • SMILES: O1CCCN(C(=O)OC(C)(C)C)CC1CO

Computed Properties

  • Exact Mass: 231.14700
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 237
  • Topological Polar Surface Area: 59

Experimental Properties

  • PSA: 59.00000
  • LogP: 0.94260

Tert-Butyl 2-(hydroxymethyl)-1,4-oxazepane-4-carboxylate Security Information

Tert-Butyl 2-(hydroxymethyl)-1,4-oxazepane-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM121783-1g
tert-Butyl 2-(hydroxymethyl)-1,4-oxazepane-4-carboxylate
1174020-52-0 95%
1g
$122 2021-08-06
Chemenu
CM121783-5g
tert-Butyl 2-(hydroxymethyl)-1,4-oxazepane-4-carboxylate
1174020-52-0 95%
5g
$393 2021-08-06
Chemenu
CM121783-10g
tert-Butyl 2-(hydroxymethyl)-1,4-oxazepane-4-carboxylate
1174020-52-0 95%
10g
$701 2021-08-06
Alichem
A449038869-5g
tert-Butyl 2-(hydroxymethyl)-1,4-oxazepane-4-carboxylate
1174020-52-0 95%
5g
$703.49 2023-09-04
Alichem
A449038869-10g
tert-Butyl 2-(hydroxymethyl)-1,4-oxazepane-4-carboxylate
1174020-52-0 95%
10g
$780.00 2023-09-04
abcr
AB439367-250 mg
tert-Butyl 2-(hydroxymethyl)-1,4-oxazepane-4-carboxylate; .
1174020-52-0
250mg
€235.00 2023-06-16
abcr
AB439367-1 g
tert-Butyl 2-(hydroxymethyl)-1,4-oxazepane-4-carboxylate; .
1174020-52-0
1g
€394.40 2023-06-16
abcr
AB439367-5 g
tert-Butyl 2-(hydroxymethyl)-1,4-oxazepane-4-carboxylate; .
1174020-52-0
5g
€1248.50 2023-06-16
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T44590-1g
tert-Butyl 2-(hydroxymethyl)-1,4-oxazepane-4-carboxylate
1174020-52-0 97%
1g
¥1189.0 2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T44590-5g
tert-Butyl 2-(hydroxymethyl)-1,4-oxazepane-4-carboxylate
1174020-52-0 97%
5g
¥4789.0 2023-09-06

Tert-Butyl 2-(hydroxymethyl)-1,4-oxazepane-4-carboxylate Production Method

Additional information on Tert-Butyl 2-(hydroxymethyl)-1,4-oxazepane-4-carboxylate

Introduction to Tert-Butyl 2-(hydroxymethyl)-1,4-oxazepane-4-carboxylate (CAS No. 1174020-52-0)

Tert-Butyl 2-(hydroxymethyl)-1,4-oxazepane-4-carboxylate, with the CAS number 1174020-52-0, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of oxazepane derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structure of this molecule incorporates a tert-butyl group and a hydroxymethyl substituent on the oxazepane ring, which contribute to its unique chemical properties and reactivity.

The oxazepane core is a seven-membered heterocyclic ring containing two oxygen atoms, making it a versatile scaffold for medicinal chemistry. The presence of the hydroxymethyl group at the 2-position and the tert-butyl group at the 4-position introduces specific functional handles that can be utilized for further derivatization and modification. These modifications are crucial for tailoring the pharmacokinetic and pharmacodynamic properties of the compound, making it an attractive candidate for various therapeutic applications.

In recent years, there has been growing interest in oxazepane derivatives due to their potential as scaffolds for the development of new drugs. Studies have shown that these compounds exhibit a range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. The structural features of Tert-butyl 2-(hydroxymethyl)-1,4-oxazepane-4-carboxylate make it particularly interesting for further investigation in these areas.

One of the key aspects of this compound is its ability to interact with biological targets in a manner that can modulate disease-related pathways. The hydroxymethyl group can participate in hydrogen bonding interactions, while the tert-butyl group provides steric hindrance that can influence binding affinity and selectivity. These properties are essential for designing molecules that can effectively interact with biological systems without causing off-target effects.

Recent research has highlighted the importance of oxazepane derivatives in the development of new therapeutic agents. For instance, studies have demonstrated that certain oxazepane-based compounds can inhibit enzymes involved in inflammation and pain signaling. This has led to their exploration as potential treatments for chronic pain conditions and inflammatory disorders. The compound Tert-butyl 2-(hydroxymethyl)-1,4-oxazepane-4-carboxylate is being investigated as a precursor for more complex molecules designed to target these pathways more specifically.

The synthesis of Tert-butyl 2-(hydroxymethyl)-1,4-oxazepane-4-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the hydroxymethyl group and the tert-butyl group necessitates precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have made it possible to produce this compound in larger quantities, facilitating its use in both academic research and industrial applications.

In addition to its potential therapeutic applications, Tert-butyl 2-(hydroxymethyl)-1,4-oxazepane-4-carboxylate has shown promise as a building block for more complex drug candidates. Its structural features allow for further functionalization, enabling chemists to design molecules with tailored properties. This flexibility makes it a valuable tool in drug discovery programs aimed at developing novel therapeutics for various diseases.

The compound's stability under various conditions is another important consideration. Oxazepane derivatives need to be stable enough to undergo further chemical transformations while maintaining their biological activity. Studies have shown that Tert-butyl 2-(hydroxymethyl)-1,4-oxazepane-4-carboxylate exhibits good stability under standard storage conditions, making it suitable for long-term investigations.

From a computational chemistry perspective, Tert-butyl 2-(hydroxymethyl)-1,4-oxazepane-4-carboxylate has been studied using various modeling techniques to understand its interactions with biological targets. Molecular docking simulations have helped researchers predict how this compound might bind to enzymes and receptors involved in disease pathways. These insights are crucial for designing molecules with improved efficacy and reduced toxicity.

The pharmaceutical industry has taken note of the potential of oxazepane derivatives like Tert-butyl 2-(hydroxymethyl)-1,4-oxazepane-4-carboxylate. Several companies are actively exploring these compounds as leads for new drug candidates. The ability to modify the structure of this molecule allows for the creation of libraries of derivatives with different pharmacological profiles. This approach is part of an effort to identify novel therapeutics that can address unmet medical needs.

In conclusion, Tert-butyl 2-(hydroxymethyl)-1,4-oxazepane-4-carboxylate (CAS No. 1174020-52-0) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for designing molecules with diverse biological activities. As research continues to uncover new applications for oxazepane derivatives, compounds like this one are likely to play an increasingly important role in the discovery and development of new drugs.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited